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CBC Monitoring Schedule & Dose Modifications

The schedule for CBC monitoring is most intensive during the initial treatment cycles. The summary of the

recommended schedule and subsequent dose modification guidelines is based on the official prescribing

information [1].

Standard CBC Monitoring Frequency

Timing

Monitoring Action

Prior to Start

Cyclel &2

Subsequent Cycles

As Clinically Indicated

For Grade 1/2 Neutropenia (first 6
cycles)

Obtain baseline CBC [2] [3].

CBC on Day 1 and Day 15 [4] [1].

CBC on Day 1 of each cycle [1] [5].

Additional testing based on patient status [1].

Monitor CBC every 3 months for subsequent cycles [1]

3].
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The workflow for CBC monitoring and management according to the prescribing information can be

visualized as follows:

Obtain Baseline CBC

Cycle 1 & 2:
CBC on Day 1 & Day 15

Subsequent Cycles:
CBC on Day 1

As Clinically Indicated

Assess for Hematologic Toxicity

Grade 3 or4

Grade 1 or 2 (or Febrile Neutropenia)

No Dose Adiustment Follow Dose Modification
: Guidelines (Withhold/Reduce)

Click to download full resolution via product page
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Dose Modification for Hematologic Toxicity Adverse reactions are graded based on the Common

Terminology Criteria for Adverse Events (CTCAE). The following table outlines the recommended actions

for managing hematologic toxicities [1] [6].

o Occurrence )
Toxicity Grade . Recommended Action
Timing
Grade 3 Day 1 of any cycle  Withhold dose, repeat CBC within 1 week. Resume
at same dose upon recovery to Grade <2 [1] [3].
Grade 3 Day 15 of first 2 Continue current dose. Check CBC on Day 22. If
cycles Grade 4 on Day 22, follow Grade 4 guidelines [1].

Prolonged (>1 week) or Day 1 of
recurrent Grade 3 subsequent cycles

Grade 3 with fever Any time
=238.5°C and/or infection

Grade 4 Any time

Consider dose reduction [1] [2].

Withhold until recovery to Grade <2. Resume at next
lower dose [1] [6].

Withhold until recovery to Grade <2. Resume at next
lower dose [1] [3].

Available dose levels are: Starting (125 mg), First Reduction (100 mg), and Second Reduction (75 mg).

Therapy should be discontinued if a dose reduction below 75 mg is required [1] [6].

Key Clinical Trial Data & Real-World Evidence

Understanding the safety profile from pivotal trials and real-world use is crucial for contextualizing

monitoring protocols.

¢ Clinical Trial Incidence: In the PALOMA-2 trial, neutropenia was the most common adverse reaction

and lab abnormality [4].

o Neutropenia of any grade: 80% (vs 6% placebo-letrozole)

o Grade 3 Neutropenia: 66%
o Grade 4 Neutropenia: 10% [7]

¢ Real-World Conformity: A 2018 study of US community oncology practices found that CBC testing

patterns in the first year post-approval aligned with guidelines, with an average of two CBC tests
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during the first treatment cycle. The incidence of Grade 3 (47.3%) and Grade 4 (8.0%) neutropenia
was consistent with clinical trial data [7].

Other Monitoring Considerations and FAQs

Beyond routine CBC monitoring, several other factors require attention in a research and development

setting.

¢ Additional Critical Monitoring: Severe, life-threatening, or fatal interstitial lung disease
(ILD)/pneumonitis has been reported with CDK4/6 inhibitors. Patients should be monitored for new
or worsening respiratory symptoms, and palbociclib should be permanently discontinued in patients
with severe ILD/pneumonitis [1] [5].

¢ Drug Interactions: Palbociclib is metabolized mainly by CYP3A. Concomitant use with strong
CYP3A inhibitors (e.g., clarithromycin) should be avoided. If co-administration is necessary, the
palbociclib dose should be reduced to 75 mg. Patients should also avoid grapefruit and grapefruit
juice [1] [6] [8]-

¢ Hepatic Impairment: For patients with severe hepatic impairment (Child-Pugh Class C), the
recommended starting dose is 75 mg. No dose adjustment is needed for patients with mild to
moderate impairment [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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